N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(3-methylphenyl)-2-[(4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H16N4OS/c1-13-6-5-7-14(10-13)19-16(22)11-23-17-20-18-12-21(17)15-8-3-2-4-9-15/h2-10,12H,11H2,1H3,(H,19,22)
• InChI Key: USCMIIGQXMVJJI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NN=CN2C3=CC=CC=C3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol

Description

N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as MPTA, is a chemical compound with potential applications in scientific research. MPTA is a member of the triazole family of compounds, which have been found to exhibit a wide range of biological activities. In

Mechanism of Action

The exact mechanism of action of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways involved in cell growth and survival. N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to inhibit the activity of the protein kinase Akt, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit a range of biochemical and physiological effects. Studies have shown that N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide can induce apoptosis, or programmed cell death, in cancer cells. N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to reduce oxidative stress and inflammation, which are involved in the development of various diseases. In addition, N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Another advantage is its relatively simple synthesis method, which makes it accessible for research purposes. However, one limitation of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its potential toxicity, which may limit its clinical applications. In addition, further research is needed to fully understand the mechanism of action and potential side effects of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide.

Future Directions

There are several potential future directions for research on N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative diseases. Another direction is to explore the mechanism of action of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide and its potential side effects. In addition, future research could focus on the development of new derivatives of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide with improved therapeutic properties.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of 3-methylbenzoyl chloride with 4-phenyl-3-thiosemicarbazide, followed by the addition of sodium hydroxide and acetic anhydride. The resulting product is N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide, which can be purified by recrystallization.

Scientific Research Applications

N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been found to exhibit a range of biological activities, including antioxidant, antimicrobial, and anticancer properties. Studies have shown that N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide can inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. N-(3-methylphenyl)-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.